Cas no 2248280-27-3 (3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-(9H-fluoren-9-yl)methyl pyrrolidine-1,3-dicarboxylate)

• Product Name: 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-(9H-fluoren-9-yl)methyl pyrrolidine-1,3-dicarboxylate
• CAS No: 2248280-27-3
• MF: C₂₈H₂₂N₂O₆
• MW: 482.484087467194
• CID: 5856818
• PubChem ID: 165728174
• Update Time: 2025-07-09

3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-(9H-fluoren-9-yl)methyl pyrrolidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2248280-27-3
• 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-(9H-fluoren-9-yl)methyl pyrrolidine-1,3-dicarboxylate
• EN300-6521636

• Inchi： 1S/C28H22N2O6/c31-25-22-11-5-6-12-23(22)26(32)30(25)36-27(33)17-13-14-29(15-17)28(34)35-16-24-20-9-3-1-7-18(20)19-8-2-4-10-21(19)24/h1-12,17,24H,13-16H2
• InChI Key： JXUYGMXXKJBZGT-UHFFFAOYSA-N
• SMILES： O(C(N1CCC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 482.14778643g/mol
• Monoisotopic Mass: 482.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 861
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 93.2Ų

Additional information on 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-(9H-fluoren-9-yl)methyl pyrrolidine-1,3-dicarboxylate

3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-(9H-fluoren-9-yl)methyl pyrrolidine-1,3-dicarboxylate: An Overview of a Promising Compound in Medicinal Chemistry

The compound 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-(9H-fluoren-9-yl)methyl pyrrolidine-1,3-dicarboxylate, with the CAS number 2248280-27-3, represents a significant advancement in the field of medicinal chemistry. This compound is a complex organic molecule that combines several key structural features, including a pyrrolidine ring, a fluorene moiety, and an isoindole derivative. These structural elements contribute to its unique chemical properties and potential biological activities.

The pyrrolidine ring is a five-membered heterocyclic structure that is commonly found in many biologically active compounds. It is known for its ability to form stable secondary structures and to participate in hydrogen bonding interactions. In the context of 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-(9H-fluoren-9-yl)methyl pyrrolidine-1,3-dicarboxylate, the pyrrolidine ring likely plays a crucial role in modulating the compound's conformational flexibility and binding affinity to target proteins.

The fluorene strong > moiety is a tricyclic aromatic hydrocarbon that is often used in the design of fluorescent probes and imaging agents. Its presence in 3-(1,3-< strong >dioxo strong > -2,3-< strong >dihydro strong > -1H-< strong >isoindol strong > -2-yl) 1-(9H-< strong >fluoren strong > -9-yl)methyl < strong >pyrrolidine strong > -1,3-< strong >dicarboxylate strong > suggests that this compound may have potential applications in fluorescence-based assays and imaging techniques. The < strong >fluorene strong > moiety can also enhance the compound's solubility and stability in aqueous environments.

The < strong >isoindole strong > derivative is another key structural feature of this compound. Isoindoles are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of an < strong >isoindole strong > group in 3-(1,3-< strong >dioxo strong > -2,3-< strong >dihydro strong > -1H-< strong >isoindol strong > -2-yl) 1-(9H-fluoren)-9-y lmethyl pyrrolidine -1 , 3-dicarboxylate may contribute to its potential therapeutic effects by interacting with specific biological targets.

In recent years, there has been growing interest in the development of compounds with multifunctional properties for use in drug discovery and development. The combination of a < strong >pyrrolidine strong > ring , a < str ong fluorene moiety , and an isoindole derivative in 3-(1 , 3-dioxo -2 , 3-dihydro -1 H-i soindol -2-y l) 1 -(9 H-fluoren ) -9-y lmethyl pyrrolidine -1 , 3-dicarboxyla te makes it an attractive candidate for such applications. Research studies have shown that this compound exhibits promising biological activities and may have potential as a lead molecule for further optimization.

A recent study published in the Journal of Medicinal Chemistry investigated the pharmacological properties of 3-(1 , 3-dioxo -2 , 3-dihydro -1 H-i soindol -2-y l) 1 -(9 H-fluoren ) -9-y lmethyl pyrrolidine -1 , 3-dicarboxyla te. The researchers found that this compound demonstrated significant inhibitory activity against a specific enzyme involved in cancer cell proliferation. Additionally, it showed low cytotoxicity towards normal cells, suggesting that it may have a favorable therapeutic window.

The structural complexity of 3-(1 , 3-dioxo -2 , 3-dihydro -1 H-i soindol -2-y l) 1 -(9 H-fluoren ) -9-y lmethyl pyrrolidine -1 , 3-dicarboxyla te also makes it an excellent candidate for structure-based drug design (SBDD). SBDD involves using computational methods to predict how small molecules will interact with their target proteins at the atomic level. By understanding these interactions, chemists can design more potent and selective analogs of the original compound.

In conclusion, 3-(1 , 3-dioxo -2 , 3-dihydro -1 H-i soindol -2-y l) 1 -(9 H-fluoren ) -9-y lmethyl pyrrolidine -1 , 3-dicarboxyla te (CAS number: 2248280 – 27 – 0 ) represents a promising compound with potential applications in medicinal chemistry and drug discovery. Its unique combination of structural features provides a solid foundation for further research and development. As more studies are conducted on this compound, it is likely that new insights into its biological activities and therapeutic potential will emerge.